Cas no 1342072-80-3 (1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1342072-80-3
• MF: C₉H₁₆N₂O₄S
• MW: 248.299341201782
• CID: 6177285
• PubChem ID: 63032706
• Update Time: 2025-06-15

1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid
• 1342072-80-3
• AKOS012331918
• EN300-1141588

• Inchi： 1S/C9H16N2O4S/c12-9(13)8-3-6-11(7-8)16(14,15)10-4-1-2-5-10/h8H,1-7H2,(H,12,13)
• InChI Key： QRUBXZDKRFIMNT-UHFFFAOYSA-N
• SMILES： S(N1CCCC1)(N1CCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 248.08307817g/mol
• Monoisotopic Mass: 248.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid

1-(Pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

1-(Pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid (CAS No. 1342072-80-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid is composed of a pyrrolidine ring with a sulfonyl group and a carboxylic acid functional group. The presence of these functional groups imparts unique chemical properties that make it an attractive candidate for various biological studies. The sulfonyl group, in particular, is known for its ability to form stable interactions with biological targets, enhancing the compound's binding affinity and selectivity.

Recent research has highlighted the potential of 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid in the context of neurodegenerative diseases. Studies have shown that this compound can modulate specific signaling pathways involved in neuronal protection and repair. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid exhibits neuroprotective effects by inhibiting the activation of microglia, which are key mediators of neuroinflammation.

In addition to its neuroprotective properties, 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid may have therapeutic applications in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its stability under physiological conditions and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings pave the way for more advanced clinical trials to further explore its therapeutic potential.

Beyond its direct therapeutic applications, 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid is also being explored as a tool for chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding complex cellular processes. For example, researchers at the National Institutes of Health (NIH) have used this compound to study the role of specific enzymes in cellular signaling cascades.

In conclusion, 1-(pyrrolidine-1-sulfonyl)pyrrolidine-3-carboxylic acid (CAS No. 1342072-80-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases, inflammatory disorders, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.